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Compound of Interest

Compound Name: Progesterone-d9

Cat. No.: B563532 Get Quote

For researchers and scientists in the field of drug development, the safe handling and disposal

of chemical compounds are paramount. This guide provides essential, step-by-step procedures

for the proper disposal of Progesterone-d9, ensuring laboratory safety and regulatory

compliance. Progesterone-d9, a deuterated form of progesterone, requires careful

management as a potentially hazardous substance.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle Progesterone-d9 with the

appropriate personal protective equipment (PPE). This includes, but is not limited to:

Eye Protection: Chemical safety goggles or a face shield.[1]

Hand Protection: Compatible chemical-resistant gloves.[1]

Body Protection: A lab coat or other protective clothing to prevent skin contact.[1]

Progesterone-d9 is suspected of causing cancer.[2] Therefore, all handling should be

performed in a designated area, such as a fume hood, to minimize inhalation exposure.

Progesterone-d9 Waste Classification
Progesterone-d9 and materials contaminated with it should be treated as hazardous chemical

waste.[3] The disposal of pharmaceutical waste is regulated by several bodies, including the

Environmental Protection Agency (EPA) through the Resource Conservation and Recovery Act
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(RCRA). It is essential to manage this waste in accordance with local, state, and federal

regulations. Never dispose of Progesterone-d9 down the drain or in regular trash.

Step-by-Step Disposal Protocol
Adherence to a strict disposal protocol is essential to prevent environmental contamination and

ensure compliance.

1. Waste Segregation and Identification:

Designate a specific, clearly labeled hazardous waste container for Progesterone-d9 and

any contaminated materials (e.g., gloves, weighing paper, pipette tips).

Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed.

2. Containerization:

Use a leak-proof, sealable container made of a material compatible with the compound.

The container must be properly labeled with "Hazardous Waste," the chemical name

"Progesterone-d9," and associated hazard symbols.

3. Decontamination of Labware:

Reusable glassware and equipment should be decontaminated.

A common procedure involves rinsing with a suitable solvent, such as ethanol or acetone, to

dissolve the compound.

The solvent rinse must be collected and disposed of as hazardous waste.

After the initial solvent rinse, wash the labware with soap and water.

4. Disposal of Contaminated Materials:

All disposable materials that have come into contact with Progesterone-d9, including PPE,

must be disposed of as hazardous waste.
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Place these items in the designated hazardous waste container.

5. Waste Storage and Pickup:

Store the sealed hazardous waste container in a designated satellite accumulation area

(SAA) that is at or near the point of generation and under the control of laboratory personnel.

Maintain accurate records of the waste generated, including the chemical name, quantity,

and accumulation start date.

When the container is full or ready for disposal, arrange for collection by a licensed

environmental waste management contractor. Ensure all necessary paperwork for waste

disposal is completed in accordance with institutional and regulatory requirements.

Quantitative Data Summary
While specific quantitative disposal limits for Progesterone-d9 are not readily available in the

provided search results, general principles of hazardous waste management apply. The key is

to minimize waste generation and ensure that all generated waste is properly contained and

disposed of.

Parameter Guideline

Container Fill Level
Do not fill waste containers beyond 90% of their

capacity.

Waste Accumulation Time

Follow institutional and regulatory limits for the

storage of hazardous waste in a Satellite

Accumulation Area.

Reportable Quantities

Consult local, state, and federal regulations for

any specific reportable quantities of hazardous

waste.

Progesterone-d9 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Progesterone-d9.
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Caption: Workflow for the proper disposal of Progesterone-d9 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b563532?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Deuteroferriheme_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Progesterone-d9
https://www.benchchem.com/pdf/Safe_Disposal_of_7_14_Dihydroxyprogesterone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b563532#progesterone-d9-proper-disposal-procedures
https://www.benchchem.com/product/b563532#progesterone-d9-proper-disposal-procedures
https://www.benchchem.com/product/b563532#progesterone-d9-proper-disposal-procedures
https://www.benchchem.com/product/b563532#progesterone-d9-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b563532?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

